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Compound of Interest

Compound Name: Isobutyl nitrate

Cat. No.: B1220664

Isobutyl Nitrate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of isobutyl nitrate, covering its chemical
identity, synthesis, analytical methods, and biological activity. The information is intended to
support research and development activities in the fields of chemistry and pharmacology.

Core Data Summary

A summary of the key quantitative data for isobutyl nitrate is presented in the table below for
easy reference and comparison.
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Property Value Reference(s)
CAS Number 543-29-3

Molecular Formula C4H9NO3

Molecular Weight 119.12 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 123-125 °C

Density 1.015 g/mL at 20 °C

Refractive Index (nD20) 1.4028

Experimental Protocols
Synthesis of Isobutyl Nitrate

A general method for the preparation of alkyl nitrates involves the reaction of the corresponding
alcohol with a nitrating agent, such as nitric acid, often in the presence of a dehydrating agent
like sulfuric acid to drive the esterification reaction.

Materials:

e |sobutyl alcohol (2-methyl-1-propanol)
» Concentrated nitric acid (70%)

o Concentrated sulfuric acid (98%)

e Sodium bicarbonate solution (5% w/v)
e Anhydrous magnesium sulfate

* Ice bath

e Separatory funnel

« Distillation apparatus
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Procedure:

e In a flask submerged in an ice bath, slowly add a pre-chilled equimolar mixture of
concentrated nitric acid and concentrated sulfuric acid to chilled isobutyl alcohol with
constant stirring. The temperature of the reaction mixture should be maintained below 10 °C
to minimize side reactions and ensure safety.

» After the addition is complete, continue stirring the mixture in the ice bath for an additional
hour.

o Carefully transfer the reaction mixture to a separatory funnel containing ice-cold water.
» The organic layer (crude isobutyl nitrate) will separate. Discard the lower aqueous layer.

e Wash the organic layer sequentially with cold water, 5% sodium bicarbonate solution (to
neutralize any remaining acid), and again with cold water.

e Dry the crude isobutyl nitrate over anhydrous magnesium sulfate.

 Purify the final product by fractional distillation under reduced pressure. The fraction boiling
at the appropriate temperature for isobutyl nitrate should be collected.

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a robust method for the identification and quantification of isobutyl nitrate and its
metabolites.

Instrumentation:

e Gas chromatograph coupled to a mass spectrometer (GC-MS)

o Capillary column suitable for volatile organic compounds (e.g., DB-5ms or equivalent)
o Headspace autosampler (for analysis of biological matrices)

GC Conditions (lllustrative):
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Injector Temperature: 250 °C

Oven Program: Initial temperature of 40 °C held for 2 minutes, then ramped at 10 °C/min to
200 °C.

Carrier Gas: Helium at a constant flow rate.

Injection Mode: Splitless

MS Conditions (lllustrative):

e lon Source: Electron lonization (El) at 70 eV
e Scan Range: m/z 30-200

o Transfer Line Temperature: 280 °C

Sample Preparation (for biological samples):

For blood or urine samples, a headspace analysis approach is often employed.

A known volume of the sample is placed in a headspace vial.

The vial is heated to a specific temperature (e.g., 60-80 °C) for a set period to allow volatile
compounds like isobutyl nitrate and its metabolites to partition into the gas phase.

A sample of the headspace gas is then automatically injected into the GC-MS for analysis.

Biological Activity and Signaling Pathway

Isobutyl nitrate, like other alkyl nitrates, is recognized for its vasodilatory effects. This
biological action is primarily mediated through the nitric oxide (NO) signaling pathway.

Upon administration, isobutyl nitrate is metabolized, leading to the release of nitric oxide. NO,
a potent signaling molecule, then activates soluble guanylate cyclase (sGC) in vascular smooth
muscle cells. The activation of sGC catalyzes the conversion of guanosine triphosphate (GTP)
to cyclic guanosine monophosphate (cGMP). The subsequent increase in intracellular cGMP
concentration leads to the activation of protein kinase G (PKG), which in turn phosphorylates
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several downstream targets. This cascade of events ultimately results in a decrease in
intracellular calcium levels, leading to the relaxation of the smooth muscle, vasodilation, and a
consequent drop in blood pressure.

Below is a diagram illustrating this signaling pathway.
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Caption: Vasodilation signaling pathway of isobutyl nitrate.

¢ To cite this document: BenchChem. [isobutyl nitrate CAS number and molecular formula
verification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1220664#isobutyl-nitrate-cas-number-and-molecular-
formula-verification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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